N-(2-(3-fluorophenyl)-2-methoxyethyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(3-fluorophenyl)-2-methoxyethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H15F4NO2/c1-24-15(11-4-3-7-14(18)9-11)10-22-16(23)12-5-2-6-13(8-12)17(19,20)21/h2-9,15H,10H2,1H3,(H,22,23)
• InChI Key: ZMNKVXYCIUMAAK-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC(=CC=C1)C(F)(F)F)C2=CC(=CC=C2)F
• Molecular Formula: C17H15F4NO2
• Molecular Weight: 341.30 g/mol

Description

N-(2-(3-fluorophenyl)-2-methoxyethyl)-3-(trifluoromethyl)benzamide, commonly known as 'FMT' is a chemical compound that belongs to the class of benzamide derivatives. It is widely used in scientific research for its pharmacological properties and has shown potential in the treatment of various diseases.

Scientific Research Applications

Versatile Synthesis Applications

N-(2-(3-fluorophenyl)-2-methoxyethyl)-3-(trifluoromethyl)benzamide's role in synthesis is highlighted by its use in ortho-fluorination reactions. Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination of triflamide-protected benzylamines, where N-fluoro-2,4,6-trimethylpyridinium triflate acts as the F(+) source, underscores its versatility in creating synthetically valuable functional groups. This protocol's broad applicability in medicinal chemistry and synthesis is emphasized by the crucial role of NMP as a promoter, facilitating the transformation of triflamide into a wide array of functional groups (Wang, Mei, & Yu, 2009).

Antipathogenic Activity

Research into new thiourea derivatives, including compounds with a 3-fluorophenyl group, has demonstrated significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains. These findings suggest potential for the development of novel anti-microbial agents with antibiofilm properties, highlighting the compound's relevance in addressing biofilm-associated infections (Limban, Marutescu, & Chifiriuc, 2011).

Neurological Research Applications

In neurological research, a selective serotonin 1A (5-HT(1A)) molecular imaging probe, closely related to the chemical structure , has been employed to quantify 5-HT(1A) receptor densities in the living brains of Alzheimer's disease patients. This application illustrates the compound's relevance in developing diagnostic tools for neurodegenerative diseases (Kepe et al., 2006).

Molecular Structural Analysis

Studies have also focused on the molecular structural analysis of similar compounds, demonstrating their potential in understanding chemical reactivity, molecular packing, and the design of materials with specific properties. This includes the investigation of supramolecular packing motifs and the analysis of crystal structures to elucidate the interactions that govern molecular assembly and material characteristics (Lightfoot, Mair, Pritchard, & Warren, 1999).